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Compound of Interest

(2-Chloro-6-
Compound Name:
nitrophenyl)methanamine

Cat. No.: B1348359

Disclaimer: This document provides a summary of available safety and handling information for
(2-Chloro-6-nitrophenyl)methanamine. A specific Safety Data Sheet (SDS) for this
compound (CAS No. 101252-73-7) is not readily available in public domains. Much of the
information herein is extrapolated from the Safety Data Sheet for the hydrochloride salt, (2-
Chloro-6-nitrophenyl)methanamine hydrochloride. Users should exercise caution and handle
this chemical with the assumption of potential hazards. It is highly recommended to obtain a
comprehensive SDS from the supplier before use.

Chemical Identification and Physical Properties

(2-Chloro-6-nitrophenyl)methanamine is a substituted aromatic amine. Due to the limited
availability of data, a comprehensive list of physical properties is not available. The table below
summarizes the known information.
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Property Value Source
Chemical Name (2-Chloro-6- N/A
nitrophenyl)methanamine
CAS Number 101252-73-7 N/A
Molecular Formula C7H7CIN20:2 N/A
Molecular Weight 186.60 g/mol N/A
Appearance Not available N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A

Hazard Identification and Classification

Based on the data for the hydrochloride salt, (2-Chloro-6-nitrophenyl)methanamine should
be treated as a hazardous substance. The primary hazards are expected to be:

o Skin Irritation: May cause irritation upon contact with the skin.
» Eye Irritation: May cause serious eye irritation.

It is also prudent to assume potential toxicity if swallowed, inhaled, or absorbed through the
skin, as is common with related chloro-nitro aromatic compounds. A study on structurally similar
chloro-nitroanilines has shown toxicity to rat hepatocytes[1].

Personal Protective Equipment (PPE) and
Engineering Controls

A robust safety protocol is essential when handling (2-Chloro-6-nitrophenyl)methanamine.
The following PPE and engineering controls are recommended:
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Control Specification

) ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection n
shoes.

If working outside a fume hood or if
Respiratory Protection dust/aerosols are generated, use a NIOSH-

approved respirator.

Safe Handling and Storage Procedures

Adherence to proper handling and storage procedures is critical to minimize risk.

Handling

e Avoid contact with skin and eyes.
» Avoid inhalation of dust, fumes, or vapors.
» Wash hands thoroughly after handling.

e Use only in a well-ventilated area, preferably a chemical fume hood.

Storage

e Store in a tightly sealed container.
o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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In case of exposure, immediate action is necessary. The following first aid measures are based
on the hydrochloride salt's SDS[2]:

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Accidental Release Measures

In the event of a spill, follow these steps:

e Evacuate the area.

o Wear appropriate Personal Protective Equipment (PPE).

o Contain the spill.

e Absorb the spilled material with an inert absorbent (e.g., vermiculite, sand).
o Collect the absorbed material into a suitable container for disposal.

o Clean the spill area thoroughly.

» Dispose of the waste according to local, state, and federal regulations.
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Logical Workflow for Handling (2-Chloro-6-
nitrophenyl)methanamine

The following diagram illustrates a logical workflow for the safe handling of this compound.
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Caption: Logical workflow for the safe handling of (2-Chloro-6-nitrophenyl)methanamine.
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Hazard Mitigation Pathway

This diagram outlines the pathway for mitigating potential hazards associated with the

compound.
Identified Hazards Mitigation Strategies
Skin/Eye Contact »| Personal Protective Equipment (PPE)
Inhalation »| Engineering Controls (Fume Hood)
Ingestion » Safe Work Practices

Potential Hazard Implementation of »| Control Measures Leads to g Safe Outcome

Click to download full resolution via product page

Caption: Hazard mitigation pathway for (2-Chloro-6-nitrophenyl)methanamine.

Experimental Protocols and Biological Activity

A thorough search of scientific literature and chemical databases did not yield specific, detailed
experimental protocols for the synthesis, purification, or analysis of (2-Chloro-6-

nitrophenyl)methanamine. Similarly, no information was found regarding its biological activity
or associated signaling pathways. Researchers planning to work with this compound will need
to develop their own protocols based on general organic chemistry principles and methods for

similar compounds.

Conclusion

(2-Chloro-6-nitrophenyl)methanamine is a chemical for which detailed public safety and
experimental data is scarce. The information provided in this guide is based on the best
available data, primarily from the hydrochloride salt, and general chemical safety principles. All
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users must exercise extreme caution, use appropriate personal protective equipment, and work
in a controlled environment. It is imperative to consult the supplier's Safety Data Sheet before
commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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